Cas no 2171767-89-6 (pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate)

• Product Name: pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate
• CAS No: 2171767-89-6
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5838703
• PubChem ID: 165517890
• Update Time: 2025-06-11

pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate
• EN300-1281898
• 2171767-89-6

• Inchi： 1S/C9H15N3O3/c10-8(13)7-2-4-12(7)9(14)15-6-1-3-11-5-6/h6-7,11H,1-5H2,(H2,10,13)
• InChI Key： ZCWCVABFRBTQRK-UHFFFAOYSA-N
• SMILES： O(C(N1CCC1C(N)=O)=O)C1CNCC1

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 84.7Ų

Additional information on pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate

Recent Advances in the Study of Pyrrolidin-3-yl 2-Carbamoylazetidine-1-Carboxylate (CAS: 2171767-89-6)

Pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate (CAS: 2171767-89-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and pyrrolidine scaffolds, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

The synthesis of pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate has been optimized to achieve high yields and purity, as reported in several recent publications. Key advancements include the use of novel catalytic systems and green chemistry approaches to minimize byproducts and enhance scalability. Structural characterization via NMR, X-ray crystallography, and mass spectrometry has confirmed the compound's stability and conformational preferences, which are critical for its biological activity.

In terms of biological activity, pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate has demonstrated potent inhibitory effects against a range of enzymes, including proteases and kinases. Notably, its ability to selectively target specific enzyme isoforms has made it a valuable tool for studying signal transduction pathways and developing targeted therapies. Recent in vitro and in vivo studies have highlighted its efficacy in models of inflammatory diseases and cancer, with minimal off-target effects.

Mechanistic studies have revealed that the compound's activity is mediated through its interaction with key amino acid residues in the active sites of target enzymes. Molecular docking and dynamics simulations have provided insights into the binding modes and stability of these interactions, facilitating the design of derivatives with improved potency and selectivity. These computational approaches, combined with experimental validation, have accelerated the compound's development as a lead candidate.

Future research directions for pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate include further optimization of its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Additionally, ongoing studies are exploring its application in combination therapies and as a scaffold for the development of novel drug candidates. The compound's versatility and promising preclinical data position it as a key player in the next generation of small-molecule therapeutics.

In conclusion, pyrrolidin-3-yl 2-carbamoylazetidine-1-carboxylate (CAS: 2171767-89-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its potent and selective biological activity, make it a promising candidate for further development. Continued research efforts are expected to unlock its full potential and pave the way for new therapeutic interventions.